Cas no 2188404-67-1 (3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine)
3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine Chemical and Physical Properties
Names and Identifiers
-
- 3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine
-
- Inchi: 1S/C9H10ClFN2O2S2/c10-8-3-2-7(9(11)12-8)17(14,15)13-4-1-5-16-6-13/h2-3H,1,4-6H2
- InChI Key: JJYLJCYRKRSXBI-UHFFFAOYSA-N
- SMILES: S1CCCN(S(C2=CC=C(Cl)N=C2F)(=O)=O)C1
Experimental Properties
- Density: 1.532±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 460.8±55.0 °C(Predicted)
- pka: -5.63±0.10(Predicted)
3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6712154-0.05g |
3-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]-1,3-thiazinane |
2188404-67-1 | 90% | 0.05g |
$212.0 | 2023-07-09 |
3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine
Introduction to 3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine (CAS No. 2188404-67-1)
3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2188404-67-1, belongs to the class of sulfonylated tetrahydrothiazines, which are known for their diverse biological activities. The unique structural features of this molecule, particularly the presence of a 6-chloro-2-fluoro-3-pyridinyl sulfonyl group, make it a promising candidate for further investigation in drug discovery.
The compound's molecular structure consists of a tetrahydro-2H-1,3-thiazine core appended with a sulfonyl group derived from the pyridine ring. The substitution pattern, specifically the chloro and fluoro groups on the pyridine ring, enhances its pharmacological potential by influencing its electronic properties and interactions with biological targets. This structural design allows for selective binding to specific enzymes and receptors, which is crucial for developing effective therapeutic agents.
In recent years, there has been a growing interest in tetrahydrothiazine derivatives due to their potential applications in treating various diseases. Studies have shown that these compounds exhibit inhibitory effects on several key enzymes involved in metabolic pathways. For instance, derivatives of tetrahydrothiazine have been investigated for their ability to modulate enzymes such as carbonic anhydrase and angiotensin-converting enzyme (ACE). The presence of the sulfonyl group in 3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine may enhance its binding affinity and selectivity towards these targets.
One of the most compelling aspects of this compound is its potential in oncology research. Recent studies have highlighted the role of sulfonylated heterocycles in inhibiting tumor growth and metastasis. The structural motif of 3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine suggests that it may interfere with critical signaling pathways involved in cancer progression. Specifically, the sulfonyl group could act as a competitive inhibitor of key kinases and transcription factors that are overexpressed in various cancer types. This makes it an attractive scaffold for developing novel anticancer agents.
The synthesis of 3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and fluoro substituents on the pyridine ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.
In terms of pharmacokinetic properties, 3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine exhibits promising characteristics that make it suitable for further development as a drug candidate. Preliminary studies indicate that it has good solubility in both aqueous and organic solvents, which facilitates formulation into various dosage forms. Additionally, its stability under different storage conditions suggests that it could be a viable candidate for long-term clinical use.
The potential therapeutic applications of this compound extend beyond oncology. Research has also explored its effects on neurological disorders, where tetrahydrothiazine derivatives have shown promise in modulating neurotransmitter release and receptor activity. The unique combination of substituents in 3-[6-Chloro-2-fluoro-3-pyridinyl]sulfonyltetrahydro-2H-1,3-thiazine may provide insights into new treatment strategies for conditions such as Alzheimer's disease and Parkinson's disease.
Evaluation of the compound's safety profile is crucial before it can be advanced to clinical trials. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies focus on determining the maximum tolerated dose (MTD) and identifying any potential side effects associated with prolonged exposure. The results from these studies will provide valuable data for designing safe and effective dosing regimens if this compound progresses to human trials.
The integration of computational methods into drug discovery has significantly accelerated the development process for new therapeutic agents. Molecular modeling techniques have been employed to predict the binding interactions between 3-[6-Chloro-2-fluoro-3-pyridinyl]sulfonyltetrahydro-2H-1,3-thiazine and target proteins. These simulations help researchers optimize the compound's structure to enhance its pharmacological activity while minimizing off-target effects.
In conclusion, 3-[6-Chloro-2-fluoro-3-pyridinyl]sulfonyltetrahydro-2H-1,3-thiazine (CAS No. 2188404-67-) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further investigation into its pharmacological properties, synthetic pathways, and safety profile will be essential to determine its potential as a therapeutic agent.
2188404-67-1 (3-[(6-Chloro-2-fluoro-3-pyridinyl)sulfonyl]tetrahydro-2H-1,3-thiazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)